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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

Cat. No.: B041432

An In-Depth Technical Guide to the Safety of 9-(Bromomethyl)nonadecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 9-
(Bromomethyl)nonadecane (CAS No: 69620-20-8), a compound used in various organic
synthesis applications. The following sections detail its hazardous properties, safe handling
procedures, and emergency response protocols, drawing from available Safety Data Sheets
(SDS) and chemical databases.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 9-(Bromomethyl)nonadecane is
presented in Table 1. This information is crucial for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula C20H41Br [1112][3]
Molecular Weight 361.4 g/mol [1][3]
Colorless to pale yellow oil or
Appearance o [21[41[5]
liquid
Boiling Point 195°C at 0.4 mmHg [31[5]
Density 0.971 £ 0.06 g/cm3 (Predicted)
N Slightly soluble in Chloroform
Solubility
and Ethyl Acetate
Refractive Index 1.4620 to 1.4660
Refrigerator or room
Storage Temperature temperature in a cool, dark [4]

place (<15°C)

Hazard Identification and Classification

9-(Bromomethyl)nonadecane is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are associated with skin and eye irritation, and it may be harmful if swallowed or
inhaled.

GHS Classification
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye
o y gerEy 2A 12
Irritation

H319: Causes serious eye

irritation

Acute Toxicity, Oral 4

H302: Harmful if swallowed

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Source:[1][2]

Hazard Pictograms and Signal Word

» Pictogram:

» Signal Word:Warning[1]

Experimental Protocols for Safety Assessment

While specific experimental toxicology studies for 9-(Bromomethyl)nonadecane are not
readily available in the public domain, the hazard classifications are based on standardized
testing protocols. The following are general descriptions of the types of experiments used to
determine skin and eye irritation potential.

Skin Irritation Testing (General Protocol)

Skin irritation potential is typically assessed using in vivo (e.g., rabbit skin test) or in vitro
(reconstructed human epidermis models) methods. A generalized workflow for assessing skin
irritation is outlined below.
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Caption: General workflow for skin irritation testing.

Eye Irritation Testing (General Protocol)

Eye irritation studies are also conducted using in vivo (e.g., rabbit eye test) or, increasingly, in

vitro and ex vivo methods (e.g., Bovine Corneal Opacity and Permeability test - BCOP). A
logical flow for eye irritation assessment is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9-(Bromomethyl)nonadecane | C20H41Br | CID 23148745 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 9-(BroMoMethyl)nonadecane CAS#: 69620-20-8 [m.chemicalbook.com]

3. ChemSkin Reference Chemical Database for the Development of an In Vitro Skin Irritation
Test - PMC [pmc.ncbi.nim.nih.gov]

4. Review of skin irritation/corrosion Hazards on the basis of human data: A regulatory
perspective - PMC [pmc.ncbi.nlm.nih.gov]

5. criver.com [criver.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b041432?utm_src=pdf-body-img
https://www.benchchem.com/product/b041432?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Bromomethyl_nonadecane
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Bromomethyl_nonadecane
https://m.chemicalbook.com/ProductChemicalPropertiesCB32695603_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8625019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8625019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3485661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3485661/
https://www.criver.com/products-services/safety-assessment/toxicology-services/ocular-irritation-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [9-(Bromomethyl)nonadecane safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041432#9-bromomethyl-nonadecane-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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